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Introduction
Welcome to the OPV Technical Support Hub. If you are working with [6,6]-Phenyl C71 butyric

acid methyl ester (PC71BM) and experiencing low Fill Factor (FF < 60%), you are encountering

a common but multifactorial bottleneck.

Unlike non-fullerene acceptors (NFAs) which often form crystalline fibrils, PC71BM relies

heavily on forming amorphous clusters for electron transport. A low FF in these systems is

rarely a single component failure; it is a systemic signal of poor charge extraction. This usually

stems from one of three physical origins:

Interfacial Extraction Barriers (manifesting as S-shaped J-V curves).

Morphological Traps (non-geminate recombination due to aggregation).

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b3029281#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3029281?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Mobility Imbalance (space-charge buildup).

This guide prioritizes causal analysis over trial-and-error. Follow the diagnostic logic below to

isolate your specific failure mode.

Part 1: Diagnostic Logic Tree
Before altering your fabrication recipe, characterize the shape of your Current-Voltage (J-V)

curve. The geometric distortion of the curve is the primary signature of the underlying physics.

START: J-V Curve Analysis

Is there an inflection point
(S-Shape) near Voc?
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Figure 1: Diagnostic flow based on J-V curve geometry. The "S-shape" is the most critical

differentiator in PC71BM devices.

Part 2: Troubleshooting The "S-Shape" (Interfacial
Barriers)
Symptom: The J-V curve bends upwards near

, looking like an "S" rather than a square. Physics: This indicates that charges are generated
but cannot exit the device. A counter-electric field is building up at an interface.

Q: I see an S-kink. Is my PC71BM degraded?
A: Unlikely. The S-shape is almost always an interface or vertical segregation issue, not a bulk

material failure. In PC71BM devices, the fullerene often segregates vertically during spin-

coating.

Scenario A: Inverted Structure (ITO/ZnO/Active/MoOx/Ag)

Cause: PC71BM is hydrophobic. If your donor polymer is also hydrophobic, PC71BM may

sink to the bottom (ZnO interface) or float to the top depending on surface energy kinetics.

If PC71BM enriches at the anode (top), it blocks holes, creating an extraction barrier [1].

Fix:

Check the ZnO: Thick ZnO (>40nm) often has high trap density. Reduce thickness to

~20-30nm.

Surface Passivation: Passivate the ZnO surface with a self-assembled monolayer

(SAM) or a thin layer of PC61BM/PC71BM (spin pure PC71BM, then wash off) to

prevent trap-induced recombination.

Scenario B: Conventional Structure (ITO/PEDOT/Active/Ca/Al)

Cause: Oxidation of the Calcium (Ca) or Aluminum (Al) interface.

Fix: Ensure deposition vacuum is
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mbar. If using LiF, ensure it is ultra-thin (0.7–1.0 nm).

Q: Can solvent washing fix the S-shape?
A: Yes. A "methanol wash" is a field-proven technique for PC71BM devices.

Protocol: After spin-coating the active layer (and before electrode deposition), spin pure

methanol (MeOH) onto the active layer at 2000-3000 rpm for 30 seconds.

Mechanism: MeOH does not dissolve the polymer or PC71BM but removes residual high-

boiling point additives (like DIO) trapped at the surface, which can act as insulating barriers

[2].

Part 3: Morphology & Additives (The Aggregation
Trap)
Symptom: No S-shape, but FF is stuck at 45-55%.

is moderate. Physics: PC71BM has a high tendency to aggregate into large clusters. If
domains are too large (>20-30nm), excitons recombine before reaching an interface. If too
small, charge transport is percolation-limited.

Q: How much DIO (1,8-diiodooctane) should I use?
A: 3% v/v is the standard starting point for PTB7:PC71BM and similar systems, but it is a

"Goldilocks" parameter.
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DIO Concentration Morphology Result Device Impact

0% (Pure Solvent)
PC71BM forms large,

excessive aggregates.

Low

, Low FF (Recombination).

3% (Optimal)
Selectively dissolves PC71BM,

refining domain size.

High

, High FF (Bicontinuous

network).

>5% (Excess)
"Over-dissolution" prevents

percolation paths.

High

, but Low FF (Space charge

limited).

Corrective Action: Run a concentration sweep: 0%, 1%, 3%, 5%. Note that DIO has a high

boiling point (

C). You must remove it via high-vacuum drying (

mbar for 1 hour) or the methanol wash described above. Residual DIO acts as a trap [3].

Part 4: Charge Transport Imbalance (Protocol:
SCLC)
Symptom: FF decreases drastically as light intensity increases. Physics: If electron mobility (

) and hole mobility (

) differ by more than an order of magnitude, charges pile up inside the device (Space Charge
Limited Current), reducing the internal field and FF.

Q: How do I confirm mobility imbalance?
A: You must fabricate "Single-Carrier Devices" and measure the SCLC mobility. Do not rely on

FET mobility; vertical SCLC mobility is relevant for solar cells.

Step-by-Step SCLC Protocol:

Fabricate Single-Carrier Diodes:
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Electron-Only Device: ITO / ZnO / Active Layer / Ca / Al

Note: ZnO blocks holes; Ca/Al injects electrons.

Hole-Only Device: ITO / PEDOT:PSS / Active Layer / MoOx / Ag

Note: PEDOT injects holes; MoOx/Ag blocks electrons (due to high work function).

Measure Dark J-V:

Measure J-V in the dark from 0V to 8V.

Analyze Data (Mott-Gurney Law):

Plot

vs

.[1][2] Look for the linear regime.

Apply the equation:

(typical for organics)

: Active layer thickness (measured via profilometer—critical as it is cubed).

(Built-in voltage, usually ~0.7V).

Interpretation:

If

(or

), your FF is limited by transport.

Fix: Change the Donor:Acceptor ratio. Increasing PC71BM content (e.g., from 1:1.5 to 1:2)

usually increases electron mobility but may hurt absorption [4].

Part 5: Visualization of Morphology Evolution
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The following diagram illustrates how solvent additives (DIO) alter the PC71BM domains during

the drying phase.

Solution State
(Polymer + PC71BM + Solvent)

Spin Coating
(Solvent Evaporation)

NO Additive:
Rapid PC71BM PrecipitationFast Drying

WITH DIO (3%):
PC71BM stays soluble longer

Slow Drying

Large PC71BM Aggregates
(Low Surface Area)

Result

Nano-Phase Separation
(Bicontinuous Network)

Result

Click to download full resolution via product page

Figure 2: Impact of DIO additive on PC71BM domain formation. Without DIO, PC71BM crashes

out of solution too fast, forming large clusters that trap charges.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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